Cas no 78756-80-6 (4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine)

4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine structure
78756-80-6 structure
Product Name:4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
CAS No:78756-80-6
MF:C8H8ClN3
MW:181.622220039368
CID:1094989
PubChem ID:73554641
Update Time:2025-04-20

4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
    • 78756-80-6
    • SCHEMBL19033043
    • G62296
    • A1-85991
    • Inchi: 1S/C8H8ClN3/c1-5-10-7(9)6-3-4-12(2)8(6)11-5/h3-4H,1-2H3
    • InChI Key: JDKLNCOOXYFOKT-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CN(C)C2=NC(C)=N1

Computed Properties

  • Exact Mass: 181.0406750g/mol
  • Monoisotopic Mass: 181.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.7Ų

4-Chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM152222-1g
4-chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
78756-80-6 95%
1g
$729 2021-08-05
Chemenu
CM152222-1g
4-chloro-2,7-dimethyl-7H-pyrrolo[2,3-d]pyrimidine
78756-80-6 95%
1g
$305 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1742715-1g
4-Chloro-2,7-dimethyl-7h-pyrrolo[2,3-d]pyrimidine
78756-80-6 98%
1g
¥2714.00 2024-07-28
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited